Cas no 332384-85-7 (Dodecanoic acid [4-(4-nitro-phenyl)-thiazol-2-yl]-amide)

• Product Name: Dodecanoic acid [4-(4-nitro-phenyl)-thiazol-2-yl]-amide
• CAS No: 332384-85-7
• MF: C₂₁H₂₉N₃O₃S
• MW: 403.538264036179
• CID: 3071744
• PubChem ID: 3132275
• Update Time: 2025-08-05

Dodecanoic acid [4-(4-nitro-phenyl)-thiazol-2-yl]-amide Chemical and Physical Properties

Names and Identifiers

• Dodecanoic acid [4-(4-nitro-phenyl)-thiazol-2-yl]-amide
• N-(4-(4-Nitrophenyl)thiazol-2-yl)dodecanamide
• AKOS000573397
• 332384-85-7

• MDL： MFCD01350645
• Inchi： 1S/C21H29N3O3S/c1-2-3-4-5-6-7-8-9-10-11-20(25)23-21-22-19(16-28-21)17-12-14-18(15-13-17)24(26)27/h12-16H,2-11H2,1H3,(H,22,23,25)
• InChI Key： SOPVDKZKKKHCAF-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC(=CC=2)[N+](=O)[O-])N=C1NC(CCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 403.19296297Da
• Monoisotopic Mass: 403.19296297Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 14
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 116Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on Dodecanoic acid [4-(4-nitro-phenyl)-thiazol-2-yl]-amide

Dodecanoic acid [4-(4-nitro-phenyl)-thiazol-2-yl]-amide (CAS No. 332384-85-7)

Dodecanoic acid [4-(4-nitro-phenyl)-thiazol-2-yl]-amide (CAS No. 332384-85-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of thiazole derivatives, which are known for their diverse pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities.

The molecular structure of Dodecanoic acid [4-(4-nitro-phenyl)-thiazol-2-yl]-amide consists of a dodecanoic acid moiety linked to a thiazole ring substituted with a 4-nitrophenyl group. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an interesting candidate for further investigation in drug discovery and development.

Recent studies have highlighted the potential of thiazole derivatives in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry (2021) demonstrated that certain thiazole compounds exhibit potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The researchers found that the nitrophenyl substitution on the thiazole ring significantly enhances the antiviral efficacy, suggesting that Dodecanoic acid [4-(4-nitro-phenyl)-thiazol-2-yl]-amide could be a valuable lead compound for developing antiviral agents.

In addition to antiviral properties, thiazole derivatives have been explored for their anti-inflammatory effects. A study in the European Journal of Medicinal Chemistry (2020) reported that thiazole compounds with similar structural features to Dodecanoic acid [4-(4-nitro-phenyl)-thiazol-2-yl]-amide exhibit significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6. These findings indicate that this compound could be beneficial in treating inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

The anticancer potential of thiazole derivatives has also been extensively studied. Research published in the Cancer Letters (2019) showed that certain thiazole compounds induce apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell survival and proliferation. The dodecanoic acid moiety in Dodecanoic acid [4-(4-nitro-phenyl)-thiazol-2-yl]-amide may enhance its lipophilicity, thereby improving its cellular uptake and efficacy as an anticancer agent.

Beyond its pharmacological properties, the synthetic accessibility of Dodecanoic acid [4-(4-nitro-phenyl)-thiazol-2-yl]-amide is another factor contributing to its appeal in pharmaceutical research. The compound can be synthesized through well-established chemical routes, making it feasible for large-scale production and further optimization. This synthetic flexibility allows researchers to explore various structural modifications to enhance its biological activity and pharmacokinetic properties.

In conclusion, Dodecanoic acid [4-(4-nitro-phenyl)-thiazol-2-yl]-amide (CAS No. 332384-85-7) represents a promising compound with diverse biological activities and therapeutic potential. Its unique molecular structure, combined with recent advancements in medicinal chemistry, positions it as a valuable candidate for further investigation in drug discovery and development. Ongoing research is expected to uncover new applications and optimize its use in various medical conditions.